Cas no 886930-39-8 (N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 886930-39-8
• MF: C₁₈H₁₅N₃O₆S
• MW: 401.393203020096
• CID: 5477728
• Update Time: 2025-10-18

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C18H15N3O6S/c1-28(23,24)13-4-2-3-12(9-13)17-20-21-18(27-17)19-16(22)11-5-6-14-15(10-11)26-8-7-25-14/h2-6,9-10H,7-8H2,1H3,(H,19,21,22)
• InChI Key： BQHPTBZQTAKCPE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(C4=CC=CC(S(C)(=O)=O)=C4)O3)=O)C=C2OCC1

Additional information on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 886930-39-8)

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 886930-39-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a 1,3,4-oxadiazole ring and a 2,3-dihydro-1,4-benzodioxine moiety provides a rich scaffold for interactions with biological targets. Additionally, the 3-methanesulfonylphenyl substituent introduces a polar and charged group that can enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1,3,4-oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. Similarly, the 2,3-dihydro-1,4-benzodioxine structure has been explored for its role in modulating various biological pathways. The combination of these motifs in N-\*5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine\*-6-carboxamide suggests a multifaceted pharmacological profile that warrants further exploration.

The synthesis of N-\*5-(3-methanesulfonylphenyl)-1,3,4\*-oxadiazol\*-2\*-yl\*-2,\*3\*-dihydro\*-1,\*4\*-benzodioxine\*-6\*-carboxamide involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The formation of the \*1,\*3,\*4\*-oxadiazole ring typically involves cyclocondensation reactions between appropriate precursors under controlled conditions. The introduction of the \*\*\*methylsulfonylphenyl\*\* group requires careful consideration to ensure regioselectivity and high yield. These synthetic steps underscore the complexity and precision involved in producing such advanced chemical entities.

The pharmacological evaluation of N-\*\*5-(3-methanesulfonylphenyl)\*-1,\*3,\*4\*-oxadiazol\*-2\*-yl\*-2,\*3\*-dihydro\*-1,\*4\*-benzodioxine\*-6\*-carboxamide\*\* has been conducted using both in vitro and in vivo models. Preliminary studies have shown promising results in terms of inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, the compound has demonstrated potential as an inhibitor of certain kinases that are implicated in cancer progression. Additionally, its interaction with other biological targets suggests possible applications in treating inflammatory disorders and neurodegenerative diseases.

The structural features of N-\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*5-(3-methanesulfonylphenyl)\*\*-\*\*1,\*3,\*4\-oxadiazol\-2\-ylyl\-2,\*3\-dihydro\-1,\*4\-benzodioxine\-6\-carboxamide\* have also been investigated computationally using molecular modeling techniques. These studies have provided insights into the binding mode of the compound with its intended targets and have helped optimize its structure for improved efficacy. The computational results are consistent with experimental data and have guided the design of analogs with enhanced pharmacological properties.

In conclusion，N-\*\*5-(3-methanesulfonylphenyl)\*\*-\*\*1,\*3,\*4\-oxadiazol\-2\-ylyl\-2,\*3\-dihydro\-1,\*4\-benzodioxine\-6\-carboxamide\* represents a significant advancement in the field of medicinal chemistry. Its unique structural composition， coupled with promising pharmacological activity， makes it a valuable compound for further research and development. As our understanding of biological pathways continues to expand， compounds like this are likely to play a crucial role in the discovery of novel therapeutic agents.